Cas no 1936193-13-3 (Hexane, 1-chloro-2,3,4-trimethyl-)

• Product Name: Hexane, 1-chloro-2,3,4-trimethyl-
• CAS No: 1936193-13-3
• MF: C₉H₁₉Cl
• MW: 162.700162172318
• CID: 5285782
• Update Time: 2025-10-30

Hexane, 1-chloro-2,3,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Hexane, 1-chloro-2,3,4-trimethyl-

• Inchi： 1S/C9H19Cl/c1-5-7(2)9(4)8(3)6-10/h7-9H,5-6H2,1-4H3
• InChI Key： FOWRKPPIUGRSLN-UHFFFAOYSA-N
• SMILES： C(Cl)C(C)C(C)C(C)CC

Additional information on Hexane, 1-chloro-2,3,4-trimethyl-

Comprehensive Overview of Hexane, 1-chloro-2,3,4-trimethyl- (CAS No. 1936193-13-3): Properties, Applications, and Industry Insights

Hexane, 1-chloro-2,3,4-trimethyl- (CAS No. 1936193-13-3) is a specialized halogenated hydrocarbon that has garnered significant attention in industrial and research applications due to its unique structural and chemical properties. As a derivative of hexane, this compound features a chlorine atom and three methyl groups strategically positioned on the carbon chain, enhancing its reactivity and versatility. The growing demand for tailored solvents and intermediates in pharmaceuticals, agrochemicals, and material science has propelled interest in compounds like 1-chloro-2,3,4-trimethylhexane, making it a subject of frequent queries in scientific databases and AI-driven research platforms.

One of the most searched questions about Hexane, 1-chloro-2,3,4-trimethyl- revolves around its synthesis methods and purity standards. Researchers often seek optimized protocols for its production, emphasizing yield efficiency and environmental sustainability. Recent advancements in catalytic chlorination and isomer-selective reactions have improved the scalability of this compound, addressing concerns related to green chemistry—a trending topic in 2024. Additionally, its role as a non-polar solvent in polymer processing and lipid extraction aligns with the rising demand for bio-based materials, further driving its relevance in circular economy discussions.

The physical properties of CAS No. 1936193-13-3, such as boiling point, viscosity, and solubility parameters, are critical for formulators designing high-performance coatings or adhesives. Industry professionals frequently search for compatibility data with common resins and elastomers, underscoring the need for detailed technical datasheets. Moreover, its low volatility compared to conventional chlorinated solvents makes it a candidate for safer alternatives in degreasing applications, a niche highlighted in recent occupational safety forums.

In analytical chemistry, 1-chloro-2,3,4-trimethylhexane serves as a reference standard in chromatography and spectroscopy, particularly for method development in environmental testing. Laboratories prioritize compounds with well-characterized spectral fingerprints (e.g., NMR, IR) to ensure accuracy in pollutant detection—a hot topic amid tightening global regulations on emissions. This dual utility in R&D and compliance positions Hexane, 1-chloro-2,3,4-trimethyl- as a staple in analytical workflows.

Emerging applications in energy storage systems have also been explored, with studies investigating its potential as an electrolyte additive to enhance lithium-ion battery performance. Such innovations resonate with searches around next-gen batteries and renewable energy, reflecting broader societal shifts toward decarbonization. While still in early stages, these developments underscore the compound’s adaptability to cutting-edge technologies.

To address common queries about supply chain stability, manufacturers emphasize rigorous quality control measures, including GC-MS validation and moisture-sensitive packaging. The compound’s shelf life and storage conditions (under inert atmosphere) are frequently cited in procurement guidelines, catering to bulk buyers in the specialty chemicals sector. Transparent documentation of impurity profiles further builds trust among end-users navigating stringent regulatory landscapes.

In summary, Hexane, 1-chloro-2,3,4-trimethyl- (CAS No. 1936193-13-3) exemplifies the intersection of tradition and innovation in chemical sciences. Its multifaceted roles—from solvent to synthesis intermediate—are amplified by contemporary focus areas like sustainability and advanced materials, ensuring its prominence in both academic literature and industrial workflows. As research continues to unlock new potentials, this compound remains a dynamic subject for scientific inquiry and commercial exploitation.